molecular formula C12H9F2N3O B7595739 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide

5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide

Cat. No. B7595739
M. Wt: 249.22 g/mol
InChI Key: VHDWOGYOEMMUHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide, also known as MPCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPCA is a pyrazine derivative that has a molecular formula of C11H8F2N2O and a molecular weight of 230.19 g/mol.

Mechanism of Action

The exact mechanism of action of 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules in the body. 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects
5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has been shown to exhibit anti-inflammatory and anti-tumor properties in various in vitro and in vivo studies. In one study, 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide was found to inhibit the growth of human prostate cancer cells by inducing apoptosis, or programmed cell death. In another study, 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide was found to reduce inflammation in a mouse model of acute lung injury by inhibiting the production of inflammatory molecules such as cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide is also stable under normal laboratory conditions, making it easy to handle and store. However, one limitation of using 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide. One direction is the further exploration of its anti-inflammatory and anti-tumor properties, with the aim of developing new drugs for the treatment of various diseases. Another direction is the use of 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide as a building block for the synthesis of new materials with interesting properties, such as luminescence and conductivity. Additionally, the development of new analytical methods using 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide as a reagent could lead to improved detection and quantification of various analytes.

Synthesis Methods

5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide can be synthesized through a multi-step process involving the reaction of 5-methylpyrazine-2-carboxylic acid with 3,4-difluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using chromatography techniques such as column chromatography or HPLC.

Scientific Research Applications

5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. In materials science, 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has been used as a building block for the synthesis of new materials with interesting properties, such as luminescence and conductivity. In analytical chemistry, 5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide has been used as a reagent for the detection and quantification of various analytes, such as amino acids and metal ions.

properties

IUPAC Name

N-(3,4-difluorophenyl)-5-methylpyrazine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9F2N3O/c1-7-5-16-11(6-15-7)12(18)17-8-2-3-9(13)10(14)4-8/h2-6H,1H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHDWOGYOEMMUHA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=N1)C(=O)NC2=CC(=C(C=C2)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9F2N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Methyl-pyrazine-2-carboxylic acid (3,4-difluoro-phenyl)-amide

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